Cas no 52840-15-0 (Methyl Desoxycholate-d5)

• Product Name: Methyl Desoxycholate-d5
• CAS No: 52840-15-0
• MF: C₂₅H₄₂O₄
• MW: 411.629396915436
• CID: 1063245
• PubChem ID: 71750285
• Update Time: 2025-10-29

Methyl Desoxycholate-d5 Chemical and Physical Properties

Names and Identifiers

• Methyl Desoxycholate-d5
• methyl (4R)-4-[(3R,5R,10S,12S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,12-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• Methyl 7-Deoxycholate-d5
• Methyl Desoxycholate
• Deoxycholic-d5 Acid Methyl Ester
• 52840-15-0
• Methyl (3alpha,5beta,8xi,9xi,12alpha)-3,12-dihydroxy(2,2,3,4,4-~2~H_5_)cholan-24-oate
• (3a,5ss,12a)-3,12-Dihydroxy-cholan-2,2,3,4,4-d5-24-oic Acid Methyl Ester; Deoxycholic-d5 Acid Methyl Ester; Methyl 7-Deoxycholate-d5;
• DTXSID70858030

• Inchi： 1S/C25H42O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-22,26-27H,5-14H2,1-4H3/t15-,16-,17-,18?,19-,20+,21?,22+,24+,25-/m1/s1/i11D2,13D2,17D
• InChI Key： ZHUOOEGSSFNTNP-HDOOTMMTSA-N
• SMILES： O[C@H]1CC2[C@@]3(C)CC([2H])([2H])[C@]([2H])(C([2H])([2H])[C@H]3CCC2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)O

Computed Properties

• Exact Mass: 411.34000
• Monoisotopic Mass: 411.33969355g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 4.56630

Additional information on Methyl Desoxycholate-d5

Methyl Desoxycholate-d5: Applications and Significance in Modern Chemical Biology

Methyl Desoxycholate-d5, a deuterated derivative of Methyl Desoxycholate (CAS No. 52840-15-0), is a compound of significant interest in the field of chemical biology and pharmaceutical research. This introduction aims to provide a comprehensive overview of its properties, applications, and the latest research findings that highlight its importance in various scientific domains.

The chemical structure of Methyl Desoxycholate-d5 consists of a hydrophobic steroid backbone with a methyl group at the 3-position and deuterium atoms substituting hydrogen atoms in the molecule. This modification enhances its stability while maintaining its biological activity, making it an invaluable tool in laboratory settings. The compound belongs to the class of bile acid derivatives, which are known for their role in lipid digestion, cholesterol metabolism, and cell signaling pathways.

One of the primary applications of Methyl Desoxycholate-d5 is in the field of drug discovery and development. Its deuterated nature allows researchers to study metabolic pathways and drug interactions with greater precision. Deuterium labeling is a powerful technique in pharmacology that helps in understanding the pharmacokinetics and pharmacodynamics of drugs. By using Methyl Desoxycholate-d5, scientists can track the degradation and absorption of pharmaceutical compounds more effectively, leading to the development of more efficient and targeted therapies.

Recent studies have demonstrated the utility of Methyl Desoxycholate-d5 in investigating the role of bile acids in various physiological processes. Bile acids are not only crucial for digestion but also play a significant role in regulating cholesterol homeostasis, glucose metabolism, and immune function. The deuterated version of Methyl Desoxycholate provides a unique opportunity to study these processes without interference from natural isotopes, offering clearer insights into their mechanisms.

In addition to its applications in drug discovery, Methyl Desoxycholate-d5 is widely used in biochemical research. Its ability to mimic natural bile acids while providing stable labeling makes it an ideal candidate for studying bile acid receptors and signaling pathways. Researchers have utilized this compound to explore the interactions between bile acids and nuclear receptors such as farnesoid X receptor (FXR) and liver X receptors (LXR). These receptors are involved in multiple metabolic processes, including cholesterol synthesis, fat storage, and glucose regulation.

The use of Methyl Desoxycholate-d5 has also been instrumental in understanding the impact of bile acid imbalances on health and disease. For instance, studies have shown that altered bile acid profiles are associated with metabolic syndromes such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). By employing Methyl Desoxycholate-d5, researchers can better understand how bile acids influence these conditions and identify potential therapeutic targets.

Advances in mass spectrometry techniques have further enhanced the utility of Methyl Desoxycholate-d5 in analytical chemistry. Deuterated compounds often exhibit distinct mass spectra compared to their non-deuterated counterparts, allowing for precise identification and quantification. This has enabled scientists to develop highly sensitive methods for detecting trace amounts of bile acids in biological samples, contributing to advancements in diagnostic tools for metabolic disorders.

The synthesis of Methyl Desoxycholate-d5 is another area where significant progress has been made. Chemists have developed efficient synthetic routes that incorporate deuterium atoms at specific positions within the molecule while maintaining high yields and purity. These synthetic methods are crucial for producing sufficient quantities of the compound for research purposes, ensuring that scientists around the world can access this valuable tool.

Future research directions involving Methyl Desoxycholate-d5 are likely to focus on expanding its applications in personalized medicine and precision healthcare. By integrating deuterium labeling into drug development pipelines, pharmaceutical companies can create more tailored treatments that cater to individual patient needs. Additionally, studies on the long-term effects of deuterium-labeled compounds may provide insights into their safety profiles and potential therapeutic benefits.

In conclusion, Methyl Desoxycholate-d5 (CAS No. 52840-15-0) is a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique properties make it an indispensable tool for studying bile acid metabolism, drug interactions, and metabolic diseases. As scientific understanding continues to evolve, the importance of Methyl Desoxycholate-d5 is expected to grow, driving further innovation and discovery in the field.